Cas no 475662-40-9 (N-tricosanoylsphing-4-enine-1-phosphocholine)

• Product Name: N-tricosanoylsphing-4-enine-1-phosphocholine
• CAS No: 475662-40-9
• MF: C₄₆H₉₃N₂O₆P
• MW: 801.214195966721
• CID: 3161952
• PubChem ID: 46891684
• Update Time: 2025-04-21

N-tricosanoylsphing-4-enine-1-phosphocholine Chemical and Physical Properties

Names and Identifiers

• N-tricosanoylsphing-4-enine-1-phosphocholine
• Sphingomyelin (Milk, Bovine)
• N-(tricosanoyl)-sphing-4-enine-1-phosphocholine
• milk sphingomyelin
• CHEBI:83880
• SM(d18:1/23:0)
• C23 Sphingomyelin
• 475662-40-9
• Milk SM, Sphingomyelin (Milk, Bovine), powder
• 121999-74-4
• SM d41:1
• (2S,3R)-3-Hydroxy-2-tricosanamidooctadec-4-en-1-yl (2-(trimethylammonio)ethyl) phosphate
• Milk SM
• G79344
• (2S,3R,E)-3-Hydroxy-2-tricosanamidooctadec-4-en-1-yl (2-(trimethylammonio)ethyl) phosphate
• (2S,3R,4E)-3-hydroxy-2-(tricosanoylamino)octadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• Sphingomyelin (bovine buttermilk)
• Q27157309
• LMSP03010078
• DTXSID90677023
• sphingomyelin-milk
• [(E,2S,3R)-3-hydroxy-2-(tricosanoylamino)octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate

• Inchi： 1S/C46H93N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-28-30-32-34-36-38-40-46(50)47-44(43-54-55(51,52)53-42-41-48(3,4)5)45(49)39-37-35-33-31-29-27-19-17-15-13-11-9-7-2/h37,39,44-45,49H,6-36,38,40-43H2,1-5H3,(H-,47,50,51,52)/b39-37+/t44-,45+/m0/s1
• InChI Key： SXZWBNWTCVLZJN-NMIJJABPSA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 800.67712569g/mol
• Monoisotopic Mass: 800.67712569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 55
• Rotatable Bond Count: 43
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: 10 mg/mL (860063C-25mg)

N-tricosanoylsphing-4-enine-1-phosphocholine Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C